4-methoxy-N-[[4-[oxo-[4-(phenylmethyl)-1-piperazinyl]methyl]phenyl]methyl]benzenesulfonamide

• Molecular Formula: C26H29N3O4S
• Molecular Weight: 479.6 g/mol
• IUPAC Name: N-[[4-(4-benzylpiperazine-1-carbonyl)phenyl]methyl]-4-methoxybenzenesulfonamide
• InChI: InChI=1S/C26H29N3O4S/c1-33-24-11-13-25(14-12-24)34(31,32)27-19-21-7-9-23(10-8-21)26(30)29-17-15-28(16-18-29)20-22-5-3-2-4-6-22/h2-14,27H,15-20H2,1H3
• InChI Key: LFLAMOGMIYXBDS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)C(=O)N3CCN(CC3)CC4=CC=CC=C4

Description

4-methoxy-N-[[4-[oxo-[4-(phenylmethyl)-1-piperazinyl]methyl]phenyl]methyl]benzenesulfonamide is a sulfonamide.

Scientific Research Applications

• Cognitive Enhancement and Neurological Applications :

  • SB-399885, a derivative of the compound, has been identified as a potent, selective 5-HT6 receptor antagonist with cognitive enhancing properties. It demonstrated potential in reversing scopolamine-induced deficits and age-dependent deficits in spatial learning in rats, suggesting its utility in cognitive disorders like Alzheimer's disease and schizophrenia (Hirst et al., 2006).

• Cancer Treatment and Photodynamic Therapy :

  • A new zinc phthalocyanine substituted with a similar benzenesulfonamide derivative was synthesized, showing high singlet oxygen quantum yield, important for Type II mechanisms in photodynamic cancer therapy (Pişkin et al., 2020).

• Molecular Structure Analysis :

  • Crystal structure studies of related compounds offer insights into their molecular interactions and potential reactivity, aiding in the development of new drugs and materials (Kumara et al., 2017).

• Development of Diagnostic Tools :

  • Research on the synthesis of N-(4-diethylamino)benzyl-4-[¹¹C]methoxy-N-(p-tolyl)benzenesulfonamide, a compound with potential as a PET radioligand, highlights its use in medical imaging and diagnostics (Gao et al., 2014).

• Antimicrobial Research :

  • Studies on the synthesis and antimicrobial activity of related benzenesulfonamide compounds provide valuable data for the development of new antimicrobial agents (Sarvaiya et al., 2019).

• Herbicide and Agricultural Research :

  • Chlorsulfuron, with a structure including a benzenesulfonamide group, demonstrates the biological basis for its selectivity as a herbicide for cereals, underscoring its relevance in agricultural science (Sweetser et al., 1982).